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Compound of Interest

Compound Name: SSM 3 trifluoroacetate

CAS No.: 922732-52-3

Cat. No.: B611010

Get Quote

Executive Safety Summary
SSM 3 Trifluoroacetate is not merely a chemical reagent; it is a high-potency biological

modulator (

). It functions by blocking Furin, a proprotein convertase essential for processing viral
glycoproteins (e.g., SARS-CoV-2 Spike, HIV gp160) and bacterial toxins (e.g., Anthrax).[1][2]

Critical Hazard Profile:

Biological Potency: High. Capable of altering essential cellular processing pathways at

nanomolar concentrations.

Chemical Corrosivity: The compound exists as a tetrakis(trifluoroacetate) salt. Upon

dissolution or contact with moisture, it can hydrolyze to release trifluoroacetic acid (TFA),

posing a risk of chemical burns to mucous membranes and eyes.

Environmental Persistence: The trifluoromethyl (
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) group is resistant to standard biodegradation. Incineration at specific temperatures is
required to mineralize the fluorine content safely.

Technical Background & Mechanism of Hazard
To dispose of SSM 3 correctly, one must understand its stability and reactivity.

The TFA Counter-ion Factor: SSM 3 is supplied as a salt with four equivalents of TFA. While

this stabilizes the guanidine groups, it means the compound is hygroscopic and acidic in

solution. Standard disposal into aqueous waste streams without buffering can lower pH

locally, potentially mobilizing other heavy metals in the waste container or reacting with

sulfides/cyanides to release toxic gas.

The Furin Inhibition Factor: Because SSM 3 inhibits proprotein convertases, accidental

environmental release could theoretically disrupt local ecosystem signaling (e.g., in aquatic

organisms where convertases are evolutionarily conserved). Therefore, zero-discharge to

sewer systems is the mandatory standard.

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient due to the permeation potential of fluorinated organic

acids.
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PPE Component Specification Rationale

Hand Protection

Double-gloving required.Inner:

Nitrile (4 mil)Outer: Neoprene

or Nitrile (>5 mil)

TFA moieties can degrade

latex and thin vinyl. Double

gloving prevents micro-

exposure to the potent

inhibitor.

Eye Protection
Chemical Splash Goggles

(ANSI Z87.1)

Safety glasses are insufficient

due to the risk of acidic dust or

aerosol generation during

weighing.

Respiratory
N95 (minimum) or P100

Respirator

If handling powder outside a

biosafety cabinet/fume hood,

inhalation of the inhibitor must

be prevented.

Body Tyvek Lab Coat or Apron

Prevents retention of dust in

cotton fibers of standard lab

coats.

Disposal Protocols
A. Solid Waste (Dry Powder/Contaminated Solids)[4]

Classification: Hazardous Chemical Waste (Toxic/Corrosive).

Container: Wide-mouth high-density polyethylene (HDPE) jar. Do not use metal containers

due to potential corrosion from the TFA salt.

Protocol:

Place all weighing boats, contaminated gloves, and paper towels directly into the HDPE

container.

If disposing of expired pure compound, leave it in the original glass vial, cap tightly, and

place the entire vial into the waste jar.
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Labeling: Must read "Hazardous Waste - SSM 3 Trifluoroacetate - High Potency Furin

Inhibitor."

B. Liquid Waste (Stock Solutions/Reaction Mixtures)
Classification: Fluorinated Organic Solvent Waste.

Segregation:Do not mix with strong bases (exothermic neutralization risk) or oxidizers

(peroxides/nitrates).

Protocol:

Neutralization Check: If the solution is highly acidic due to the TFA content, slowly buffer

with a dilute Sodium Bicarbonate (

) solution until pH is neutral (pH 6-8). Perform this in a fume hood to manage

evolution.

Collection: Pour into a dedicated carboy for "Halogenated/Fluorinated Solvents."

Prohibition: Never pour SSM 3 solutions down the sink. The biological activity persists in

water.

C. Empty Container Management (Triple Rinse)
An "empty" vial contains enough nanomolar-potency residue to be hazardous.

Rinse 1: Add solvent (DMSO or Methanol), cap, vortex for 30 seconds. Decant into Liquid

Waste.[3]

Rinse 2: Repeat with water. Decant into Liquid Waste.[3]

Rinse 3: Repeat with Acetone. Decant into Liquid Waste.[3]

Final Step: Deface the label and dispose of the glass vial in the Glass/Sharps container (or

chemically contaminated glass bin, depending on local EHS rules).

Emergency Response & Spills
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Decision Logic for Spills
The following diagram outlines the immediate decision-making process for an SSM 3 spill.

Spill Detected: SSM 3 TFA

Assess State & Volume

Dry Powder Spill Liquid Solution Spill

Cover with wet paper towel
(Prevent dust)

Minimize Aerosol

Absorb with Vermiculite/Sand

Scoop into HDPE Container

Clean surface with
10% Sodium Bicarbonate

Label as Hazardous Waste
(Fluorinated/Toxic)

Notify EHS / Safety Officer

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611010?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Decision matrix for responding to SSM 3 Trifluoroacetate spills. Note the emphasis

on preventing dust generation for powder spills.

Scientific Context: The Furin Pathway
Understanding why we handle this carefully requires visualizing its biological target. SSM 3

blocks the cleavage of precursor proteins.
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Click to download full resolution via product page

Figure 2: Mechanism of Action. SSM 3 binds high-affinity to Furin, preventing the maturation of

pathogenic proteins. This potency necessitates the strict "Zero Discharge" disposal policy.

Storage and Stability Data
To minimize waste generation, proper storage is essential to prevent degradation.
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Parameter Specification Notes

Storage Temp -20°C

Desiccate. Warm to RT before

opening to prevent

condensation.

Solubility
Water (50 mg/mL), DMSO

(100 mM)

Stock solutions in DMSO are

stable for ~1 month at -20°C.

Hygroscopicity High

The TFA salt attracts moisture.

Wet solid degrades faster;

dispose of if caked/discolored.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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